Cas no 110349-09-2 (1-iodo-2-propylbenzene)

• Product name: 1-iodo-2-propylbenzene
• CAS No: 110349-09-2
• MF: C₉H₁₁I
• MW: 246.08764
• CID: 1193131
• PubChem ID: 13594503

1-iodo-2-propylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-iodo-2-propylbenzene
• Benzene, 1-iodo-2-propyl-
• 2-iodo-1-propyl-benzene
• 2-Jod-1-propyl-benzol
• AGN-PC-00N7VU
• SureCN4201453
• CTK0G2175
• AKOS010773824
• 2-n-propyliodobenzene
• MCULE-1601139165
• ACMC-20md9u
• o-Jod-n-propylbenzol
• Benzene, 1-iodo-2-propyl-; 2-iodo-1-propyl-benzene; 2-Jod-1-propyl-benzol; AGN-PC-00N7VU; SureCN4201453; CTK0G2175; AKOS010773824; 2-n-propyliodobenzene; MCULE-1601139165; ACMC-20md9u; o-Jod-n-propylbenzol;
• 110349-09-2
• SCHEMBL4201453
• AT29216
• EN300-101957
• Z821158622
• DTXSID50544601

• Inchi： InChI=1S/C9H11I/c1-2-5-8-6-3-4-7-9(8)10/h3-4,6-7H,2,5H2,1H3
• InChI Key： VHTHXKHBZBSXOH-UHFFFAOYSA-N
• SMILES： CCCC1=CC=CC=C1I

Computed Properties

• Exact Mass: 245.99013
• Monoisotopic Mass: 245.99055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 3.9

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes